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Compound of Interest

Compound Name: 2,2-Dichlorohexane

Cat. No.: B14673609 Get Quote

An In-Depth Technical Guide to 2,2-
Dichlorohexane
This technical guide provides a comprehensive overview of the molecular structure, formula,

and physicochemical properties of 2,2-dichlorohexane, tailored for researchers, scientists,

and professionals in drug development.

Molecular Structure and Formula
2,2-Dichlorohexane is a halogenated alkane. Its structure consists of a six-carbon hexane

chain with two chlorine atoms attached to the second carbon atom.

Molecular Formula: C₆H₁₂Cl₂[1][2][3][4][5][6]

IUPAC Name: 2,2-dichlorohexane[1]

CAS Registry Number: 42131-89-5[1][2][3]

Canonical SMILES: CCCCC(C)(Cl)Cl[1][5]

InChI: InChI=1S/C6H12Cl2/c1-3-4-5-6(2,7)8/h3-5H2,1-2H3[1][3]

InChIKey: SJDNOQZXJRUKDE-UHFFFAOYSA-N[1][3]
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Below is a diagram illustrating the molecular structure of 2,2-dichlorohexane.

Molecular structure of 2,2-dichlorohexane.

Physicochemical Properties
A summary of the key quantitative data for 2,2-dichlorohexane is presented in the table below.

These properties are crucial for understanding its behavior in various experimental and

industrial settings.

Property Value Source(s)

Molecular Weight 155.06 g/mol [1]

155.065 g/mol [3][4]

155.067 g/mol [2]

Melting Point -48.02 °C (estimate) [2]

Boiling Point 175.06 °C (estimate) [2]

Density 1.0150 g/cm³ [2]

Refractive Index 1.4353 [2]

LogP (Octanol-Water Partition

Coefficient)
3.37040 [2]

Synthesis and Reactivity
Synthesis: While several synthetic routes for 2,2-dichlorohexane have been reported, detailed

experimental protocols are not readily available in publicly accessible literature.[2][5][6] The

synthesis of geminal dihalides like 2,2-dichlorohexane can often be achieved through the

reaction of a ketone (in this case, 2-hexanone) with a chlorinating agent such as phosphorus

pentachloride (PCl₅).

Reactivity: The chemical reactivity of 2,2-dichlorohexane is primarily dictated by the two

chlorine atoms on the second carbon. These chlorine atoms are leaving groups, making the

molecule susceptible to nucleophilic substitution reactions. However, the geminal arrangement

of the chlorine atoms can lead to steric hindrance, potentially slowing down the reaction rate
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compared to its isomers. Elimination reactions are also possible in the presence of a strong

base, which would lead to the formation of chloro-substituted hexenes.

Spectroscopic Data
Gas chromatography data for 2,2-dichlorohexane is available through the National Institute of

Standards and Technology (NIST) Chemistry WebBook.[3][4][7] This information is useful for

the separation and identification of this compound in a mixture. Detailed NMR, IR, and mass

spectrometry data would be essential for unambiguous structural confirmation and for studying

its chemical transformations.

Applications and Research Interest
Dichloroalkanes, as a class of compounds, are utilized as cross-linking agents in the synthesis

of hyper-crosslinked polymers.[8] These polymers have applications in areas such as gas

separation and storage. While specific applications for 2,2-dichlorohexane are not extensively

documented, its structure makes it a candidate for use as a building block in organic synthesis

and as a non-polar solvent. Further research is required to fully explore its potential in drug

development and materials science.

Experimental Protocols
Detailed experimental protocols for the synthesis and reactions of 2,2-dichlorohexane are not

provided in the currently available literature. Researchers interested in working with this

compound would need to develop or adapt existing general procedures for the synthesis and

handling of halogenated alkanes. Standard laboratory safety precautions for handling

chlorinated hydrocarbons should be strictly followed.

The logical workflow for investigating a compound like 2,2-dichlorohexane for potential drug

development applications would typically follow the pathway outlined below.
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Synthesis & Purification

Structural Characterization

Application & Derivatization

Synthesis of 2,2-dichlorohexane Purification (e.g., Distillation)

NMR Spectroscopy

IR Spectroscopy

Mass Spectrometry

Chemical Derivatization Biological Assays

Click to download full resolution via product page

General workflow for synthesis and evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14673609#2-2-dichlorohexane-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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